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Compound of Interest

1-(Methoxymethyl)-1H-indol-4-
Compound Name:
amine

Cat. No.: B13169123

Get Quote

\ J

CAS Registry Number: 1482844-01-8 Molecular Formula: C10H12N20 Molecular Weight:
176.22 g/mol [1]

Executive Summary & Chemical Identity

1-(Methoxymethyl)-1H-indol-4-amine is a specialized heterocyclic building block, primarily
utilized in the synthesis of kinase inhibitors and indole-based alkaloids. Structurally, it consists
of an electron-rich indole core substituted with a primary amine at the C4 position and a
methoxymethyl (MOM) protecting group at the N1 position.

Critical Stability Warning: The N-MOM group is an acetal-like protecting group. While stable
under basic conditions, it is acid-labile. Solubility testing or stock solution preparation in acidic
media (or unbuffered protic solvents that may become acidic over time) poses a high risk of
deprotection to the parent 4-aminoindole.

Physicochemical Basis of Solubility
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To understand the solubility profile without relying solely on sparse empirical data, we analyze
the intermolecular forces governed by the molecule's functional groups.

Feature Chemical Nature Impact on Solubility

Drives solubility in organic
Indole Core Aromatic, Lipophilic solvents (DCM, EtOAC); limits
water solubility.

Increases polarity; enhances
solubility in alcohols (MeOH,

4-Amino Group (-NHz2) H-Bond Donor/Acceptor )
EtOH) and polar aprotic
solvents (DMSO).
Increases LogP compared to
free indole; improves solubility
N-MOM Group Ether/Acetal (Lipophilic) in chlorinated solvents and

ethers; removes the N1 H-

bond donor.

Estimated LogP: ~1.8 — 2.2 Predicted pKa (4-NHz): ~4.0 — 5.0 (Weak base; resonance
delocalization reduces basicity compared to aliphatic amines).

Solvent Compatibility Matrix

Note: The data below represents a high-confidence categorical assessment based on structural
analogs (e.g., 4-aminoindole, N-methylindole) and standard synthetic protocols for MOM-

protected indoles.

Table 1: Solubility Profile
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Specific Solubility o
Solvent Class . Suitability Notes
Solvent Rating
) ) Preferred for
_ Dichloromethane  High (>50 )
Chlorinated Excellent extraction and
(DCM) mg/mL)
transfer.
Watch for trace
) Chloroform High (>50 HCl in aged
Chlorinated Excellent ]
(CHCI3) mg/mL) CHCIs (risk of
MOM cleavage).
Ideal for
] High (>100 ] biological
Polar Aprotic DMSO Stock Solutions o
mg/mL) assays; difficult
to remove.
) High (>100 ] Standard
Polar Aprotic DMF / DMAc Reaction )
mg/mL) reaction solvent.
Good for
) Methanol / ] recrystallization.
Polar Protic Moderate - High Good )
Ethanol Ensure solvent is
neutral.
Excellent for
Ethers THF / 2-MeTHF Moderate - High Reaction anhydrous
reactions.
Ethyl Acetate ] Soluble, but less
Esters Moderate Extraction _
(EtOAC) so than in DCM.
Used as an anti-
Hexanes / S
Hydrocarbons Low / Insoluble Precipitation solvent to crash
Heptane
out the product.
Compound is
Aqueous Water (pH 7) Insoluble Wash ] -
lipophilic.
Aqueous 0.1 M HCI Soluble AVOID Solubilizes via
(Decomposes) protonation but
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cleaves MOM

group.

Experimental Protocols (Self-Validating Systems)

Since batch-to-batch variations (crystal habit, purity) affect exact solubility limits, use these
protocols to validate the solvent system for your specific lot.

Protocol A: Visual Solubility Screening (Rapid)

Use this to quickly determine if a solvent is viable for reactions or transfers.

Preparation: Weigh 5 mg of 1-(Methoxymethyl)-1H-indol-4-amine into a 1.5 mL clear HPLC
vial.

o Addition: Add 50 pL of the target solvent (starting concentration: 100 mg/mL).

o Agitation: Vortex for 30 seconds. Sonication (30-40 kHz) for 1 minute is permissible if the
solvent is not chlorinated (to avoid heating/degradation).

e Observation:
o Clear Solution: Solubility > 100 mg/mL.

o Suspension: Add solvent in 50 pL increments until clear or total volume reaches 1 mL (<5
mg/mL).

Protocol B: Gravimetric Saturation Point Determination

Use this for precise formulation or recrystallization data.

Saturation: Add excess solid (~50 mg) to 0.5 mL of solvent in a sealed vial.

Equilibration: Shake at 25°C for 24 hours.

Filtration: Filter the supernatant through a 0.22 um PTFE syringe filter (pre-saturated).

Quantification: Pipette exactly 100 yL of filtrate into a pre-weighed aluminum pan.
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» Drying: Evaporate solvent (vacuum oven at 40°C) until constant weight.
» Calculation:

Strategic Applications in Synthesis & Purification
Reaction Solvent Selection

For nucleophilic substitutions or palladium-catalyzed couplings involving the 4-amine:

e Primary Choice: Anhydrous THF or Dioxane. These maintain solubility while being inert to
the MOM group.

 Alternative:DMF is superior for high-temperature couplings (>80°C) but complicates workup.

Purification Strategy (Chromatography)

The solubility differential between chlorinated solvents and hydrocarbons is the key to
purification.

o Mobile Phase: A gradient of Hexanes : Ethyl Acetate is standard.
o Starting point: 5% EtOAc in Hexanes (Compound likely retains).
o Elution: Typically elutes between 20% - 40% EtOAc depending on silica activity.

o Loading: Dissolve the crude material in a minimum volume of DCM (not EtOAc/Hexanes) to
ensure complete solubilization before loading onto the column.

Visualization of Workflows
Figure 1: Solubility Determination Decision Tree
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Caption: Step-by-step decision tree for rapid visual solubility assessment in the lab.

Figure 2: Solvent Selection for Synthesis & Processing
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Caption: Strategic solvent mapping for synthesis, purification, and stability avoidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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